Cas no 1206229-12-0 (3-Ethylpyrrolidine-3-carbonitrile)

• Product Name: 3-Ethylpyrrolidine-3-carbonitrile
• CAS No: 1206229-12-0
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 5295933
• Update Time: 2025-05-25

3-Ethylpyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Ethylpyrrolidine-3-carbonitrile
• 3-Pyrrolidinecarbonitrile, 3-ethyl-

• Inchi： 1S/C7H12N2/c1-2-7(5-8)3-4-9-6-7/h9H,2-4,6H2,1H3
• InChI Key： ONAQWPXDPHMBOX-UHFFFAOYSA-N
• SMILES： N1CCC(C#N)(CC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 144
• XLogP3: 0.4
• Topological Polar Surface Area: 35.8

Additional information on 3-Ethylpyrrolidine-3-carbonitrile

3-Ethylpyrrolidine-3-carbonitrile (CAS No. 1206229-12-0): A Comprehensive Overview

The compound 3-Ethylpyrrolidine-3-carbonitrile (CAS No. 1206229-12-0) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its pyrrolidine ring substituted with an ethyl group and a cyano group at the 3-position, has garnered attention due to its unique structural properties and versatile applications.

Recent studies have highlighted the importance of 3-Ethylpyrrolidine-3-carbonitrile in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its role as a precursor for synthesizing conductive polymers, which are essential components in modern electronic devices such as flexible displays and wearable sensors. The compound's ability to undergo polymerization under mild conditions makes it a valuable building block for these applications.

In addition to its role in materials science, 3-Ethylpyrrolidine-3-carbonitrile has also been investigated for its potential in medicinal chemistry. The compound's structure allows for the creation of bioactive molecules with tailored pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them candidates for drug development.

The synthesis of 3-Ethylpyrrolidine-3-carbonitrile typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes, aligning with the growing demand for sustainable chemical processes.

Moreover, the compound's compatibility with various functionalization techniques has expanded its utility in nanotechnology. For example, it has been used as a ligand in the synthesis of metal nanoparticles, which are widely used in catalysis and sensing applications. The ability to functionalize these nanoparticles with 3-Ethylpyrrolidine-3-carbonitrile enhances their stability and selectivity, making them highly desirable for industrial applications.

Looking ahead, the continued exploration of 3-Ethylpyrrolidine-3-carbonitrile is expected to yield further breakthroughs in areas such as energy storage and biotechnology. Its unique combination of structural flexibility and reactivity positions it as a key player in the development of next-generation materials and therapies.